Cas no 2228555-87-9 (2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid
• CAS No: 2228555-87-9
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 5927367
• PubChem ID: 150614204
• Update Time: 2025-06-09

2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid
• EN300-1962255
• 2228555-87-9

• Inchi： 1S/C7H4ClF2NO2/c8-4-1-2-11-5(3-4)7(9,10)6(12)13/h1-3H,(H,12,13)
• InChI Key： IUNSSAPPXFJCGF-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 206.9898624g/mol
• Monoisotopic Mass: 206.9898624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid

Introduction to 2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid (CAS No: 2228555-87-9)

2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228555-87-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of difluoroacetic acid derivatives, which are known for their unique structural and functional properties. The presence of both chloropyridine and difluoroacetyl groups in its molecular structure endows it with distinct reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid consists of a pyridine ring substituted at the 4-position with a chlorine atom, attached to a difluoroacetic acid moiety. This configuration makes it a versatile intermediate in the synthesis of more complex molecules. The electron-withdrawing nature of the difluorine atoms enhances the acidity of the carboxylic group, while the chloropyridine moiety provides opportunities for further functionalization through nucleophilic substitution reactions.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, bioavailability, and binding affinity towards biological targets. Difluoroacetic acid derivatives, in particular, have been explored for their potential as pharmacophores in the development of novel therapeutic agents. The compound 2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid is no exception and has been investigated for its role in various synthetic pathways.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The combination of a chloropyridine ring and a difluoroacetyl group offers multiple sites for chemical modification, allowing researchers to tailor the properties of derived compounds for specific applications. For instance, the carboxylic acid group can be esterified or amidated to enhance solubility or binding interactions, while the pyridine ring can be further functionalized to improve pharmacokinetic profiles.

Recent studies have highlighted the importance of difluoroacetic acid derivatives in modulating biological pathways. These compounds have been shown to exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating diseases such as cancer, inflammation, and neurological disorders. The specific substitution pattern in 2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid may contribute to its unique biological activity by influencing how it interacts with target proteins.

The synthesis of 2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyridine derivatives and difluoromalonates or malonates, followed by functional group interconversions. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing the environmental impact and cost associated with its production.

In addition to its pharmaceutical applications, 2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid has potential uses in materials science and agrochemical research. Fluorinated compounds are often employed in the development of advanced materials with improved thermal stability and chemical resistance. Furthermore, their incorporation into agrochemical formulations can enhance the efficacy and selectivity of pesticides and herbicides.

The regulatory landscape for fluorinated compounds is complex due to concerns about their environmental persistence and potential toxicity. However, when handled responsibly, compounds like 2-(4-chloropyridin-2-yl)-2,2-difluoroacetic acid offer significant benefits in research and development. Regulatory agencies require thorough characterization and testing to ensure that these substances are safe for use in industrial and laboratory settings.

Future research directions may focus on exploring new synthetic methodologies for difluoroacetic acid derivatives, as well as investigating their mechanisms of action in biological systems. By understanding how these compounds interact with cellular targets at a molecular level, scientists can design more effective drugs with improved therapeutic profiles. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into clinical applications.

In conclusion, 2228555-87-9 represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further exploration in pharmaceutical development, materials science, and agrochemical innovation. As research continues to uncover new possibilities for fluorinated molecules, 2228555-87-9 is likely to play an increasingly important role in advancing scientific knowledge and technological progress.